Ethyl 2-[({3-chloro[(4-methoxyphenyl)sulfonyl]anilino}acetyl)amino]benzoate

• Molecular Formula: C24H23ClN2O6S
• Molecular Weight: 503 g/mol
• IUPAC Name: ethyl 2-[[2-(3-chloro-N-(4-methoxyphenyl)sulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C24H23ClN2O6S/c1-3-33-24(29)21-9-4-5-10-22(21)26-23(28)16-27(18-8-6-7-17(25)15-18)34(30,31)20-13-11-19(32-2)12-14-20/h4-15H,3,16H2,1-2H3,(H,26,28)
• InChI Key: CVHMOZURLUKDQW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)OC

Description

Ethyl 2-[({3-chloro[(4-methoxyphenyl)sulfonyl]anilino}acetyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research. The compound is commonly known as ECA and is widely used in the field of biochemistry and pharmacology. ECA is a synthetic compound that is derived from benzoic acid and is used as a research tool to study various biological processes.

Mechanism of Action

The mechanism of action of ECA is not fully understood. However, it is believed that the compound inhibits the activity of various enzymes and proteins by binding to their active sites. ECA is also believed to modulate the activity of various signaling pathways, including the MAPK/ERK pathway.
Biochemical and Physiological Effects:
ECA has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes and proteins, including proteases, kinases, and phosphatases. ECA has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway. In addition, ECA has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

ECA has several advantages for lab experiments. The compound is readily available and can be synthesized in large quantities. ECA is also stable and can be stored for long periods of time. However, ECA has some limitations for lab experiments. The compound is not very soluble in water, which can make it difficult to work with. In addition, ECA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on ECA. One area of research is to further elucidate the mechanism of action of the compound. Another area of research is to study the structure-activity relationships of ECA and to identify more potent analogs. In addition, ECA can be used as a research tool to study various diseases, including cancer and inflammatory diseases. Finally, ECA can be used in drug discovery and development to identify potential drug targets and to optimize drug efficacy.
Conclusion:
In conclusion, ECA is a synthetic compound that has gained significant attention in scientific research. The compound is widely used as a research tool to study various biological processes. ECA has several advantages for lab experiments, including its availability and stability. However, the compound also has some limitations, including its solubility and toxicity. There are several future directions for research on ECA, including further elucidating its mechanism of action and studying its structure-activity relationships.

Synthesis Methods

ECA is synthesized by reacting 2-amino benzoic acid with 4-methoxyphenyl sulfonyl chloride to form 2-[(4-methoxyphenyl)sulfonyl]amino benzoic acid. This compound is then reacted with 3-chloroacetyl chloride to form ethyl 2-[({3-chloro[(4-methoxyphenyl)sulfonyl]anilino}acetyl)amino]benzoate. The compound is then purified by recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

ECA is widely used in scientific research to study various biological processes. The compound is used as a research tool to study the mechanism of action of various enzymes and proteins. ECA is also used to study the structure-activity relationships of various compounds. The compound is used in drug discovery and development to identify potential drug targets and to optimize drug efficacy.